Cas no 7495-80-9 (Propanoic acid,2-[[(phenylamino)carbonyl]oxy]-, butyl ester)

• Product Name: Propanoic acid,2-[[(phenylamino)carbonyl]oxy]-, butyl ester
• CAS No: 7495-80-9
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 576194
• PubChem ID: 348466
• Update Time: 2025-04-19

Propanoic acid,2-[[(phenylamino)carbonyl]oxy]-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-[[(phenylamino)carbonyl]oxy]-, butyl ester
• AC1L89MF
• AG-G-98423
• CTK5E0753
• Lacticacid, butyl ester, carbanilate (6CI,8CI)
• NSC407772
• NSC-407772
• butyl 2-(phenylcarbamoyloxy)propanoate
• NSC 407772
• AKOS024332168
• DTXSID90324828
• 7495-80-9

• Inchi： 1S/C14H19NO4/c1-3-4-10-18-13(16)11(2)19-14(17)15-12-8-6-5-7-9-12/h5-9,11H,3-4,10H2,1-2H3,(H,15,17)
• InChI Key： BINAYUILEBETKI-UHFFFAOYSA-N
• SMILES： O(C(C(C)OC(NC1C=CC=CC=1)=O)=O)CCCC

Computed Properties

• Exact Mass: 265.13147
• Monoisotopic Mass: 265.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.144
• Boiling Point: 332.4°C at 760 mmHg
• Flash Point: 154.9°C
• Refractive Index: 1.531
• PSA: 64.63